Cas no 24509-69-1 (3-chloro-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 3-chloro-1H-pyrrolo[3,2-b]pyridine
• CAS No: 24509-69-1
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD16657171
• CID: 1418637
• PubChem ID: 46856459
• Update Time: 2025-11-07

3-chloro-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-pyrrolo[3,2-b]pyridine
• LogP
• 3-chloranyl-1H-pyrrolo[3,2-b]pyridine
• DTXSID50676855
• 24509-69-1
• A817345
• SCHEMBL19100792

• MDL： MFCD16657171
• Inchi： 1S/C7H5ClN2/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4,10H
• InChI Key： GWZQBIGDWROKPC-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC=NC=21

Computed Properties

• Exact Mass: 152.01425
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-chloro-1H-pyrrolo[3,2-b]pyridine

3-Chloro-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

The compound 3-chloro-1H-pyrrolo[3,2-b]pyridine, also known by its CAS number CAS No. 24509-69-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule belongs to the class of pyrrolopyridines, which are fused bicyclic structures consisting of a pyrrole ring fused to a pyridine ring. The presence of a chlorine atom at the 3-position introduces unique electronic and structural properties that make this compound highly versatile for various applications.

Recent studies have highlighted the potential of 3-chloro-1H-pyrrolo[3,2-b]pyridine as a building block in drug discovery. Its ability to act as a ligand in metal complexes has been explored in the context of catalysis and enzyme inhibition. For instance, researchers have demonstrated that this compound can coordinate with transition metals such as copper and zinc, forming complexes with potential applications in anticancer therapy. The electronic properties of the molecule, influenced by the electron-withdrawing chlorine substituent, facilitate its interaction with biological targets, making it a promising candidate for designing bioactive molecules.

In addition to its role in pharmacology, 3-chloro-1H-pyrrolo[3,2-b]pyridine has found applications in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics. Recent advancements have shown that this compound can be incorporated into organic semiconductors, enhancing their charge transport properties. The molecule's ability to form stable π–π interactions with other organic semiconductors has been leveraged to develop more efficient organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These applications underscore the importance of understanding the electronic and structural properties of this compound at both the molecular and bulk levels.

The synthesis of 3-chloro-1H-pyrrolo[3,2-b]pyridine has been optimized through various routes, including palladium-catalyzed coupling reactions and microwave-assisted synthesis. These methods have enabled researchers to achieve high yields and excellent control over the product's purity. The development of scalable synthetic protocols has further facilitated its use in large-scale applications, such as material synthesis and pharmaceutical manufacturing.

Recent research has also focused on the environmental impact and sustainability aspects of 3-chloro-1H-pyrrolo[3,2-b]pyridine. Studies have explored its biodegradation pathways under various conditions, revealing that the compound exhibits moderate persistence in aquatic environments. This information is critical for assessing its safety profile and ensuring its responsible use in industrial applications.

In conclusion, 3-chloro-1H-pyrrolo[3,2-b]pyridine, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in drug discovery and materials science highlights its significance in advancing modern technologies. As research progresses, further insights into its structure-property relationships will undoubtedly unlock new opportunities for its utilization across various scientific disciplines.